3,5-dimethyl-7-(4-methyl-1-piperidinyl)-2-phenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 3,5-dimethyl-7-(4-methylpiperidin-1-yl)-2-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C20H24N4/c1-14-9-11-23(12-10-14)18-13-15(2)21-20-16(3)19(22-24(18)20)17-7-5-4-6-8-17/h4-8,13-14H,9-12H2,1-3H3
• InChI Key: FKDGCEULVYYBFA-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=CC(=NC3=C(C(=NN23)C4=CC=CC=C4)C)C
• Molecular Formula: C20H24N4
• Molecular Weight: 320.4 g/mol

Description

The compound “3,5-dimethyl-7-(4-methyl-1-piperidinyl)-2-phenylpyrazolo[1,5-a]pyrimidine” is a complex organic molecule that includes several functional groups. It contains a pyrazolo[1,5-a]pyrimidine core, which is a bicyclic structure consisting of a pyrazole ring fused with a pyrimidine ring. This core is substituted with various groups including a phenyl group, a piperidine ring, and several methyl groups.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The pyrazolo[1,5-a]pyrimidine core would likely contribute to the rigidity of the molecule, while the various substituents could influence its overall shape and polarity.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the pyrazolo[1,5-a]pyrimidine core might participate in various reactions such as nucleophilic substitutions or electrophilic additions. The phenyl group, the piperidine ring, and the methyl groups could also influence the compound’s reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by its polarity, and its melting and boiling points could be influenced by the strength of the intermolecular forces.